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Compound of Interest

Compound Name: Oxprenolol-d7

Cat. No.: B3025736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxprenolol is a non-selective beta-adrenergic receptor antagonist that has been utilized in the

treatment of conditions such as hypertension, angina pectoris, and arrhythmias.[1][2][3] Its

deuterated analog, Oxprenolol-d7, serves as an invaluable tool in clinical and research

settings, primarily as an internal standard for the highly sensitive and specific quantification of

oxprenolol in biological matrices. The incorporation of seven deuterium atoms provides a

distinct mass shift, enabling precise measurement by mass spectrometry-based techniques like

liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS), without altering the compound's chemical properties. This guide

provides an in-depth overview of the commercial availability of Oxprenolol-d7, its core

applications, and detailed experimental considerations.

Commercial Availability
Oxprenolol-d7 is available from several specialized chemical suppliers. It is typically offered as

a solid, either as the free base or as a hydrochloride salt, with purity levels generally exceeding

98%. Researchers should note that this compound is intended for research and development

purposes only and not for human or veterinary use.[4][5]
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Available
Forms

Purity

Cayman

Chemical

Oxprenolol-

d7

1189805-10-

4
C₁₅H₁₆D₇NO₃ Solid ≥98%

LGC

Standards

Oxprenolol-

d7

Hydrochloride

1189649-47-

5

C₁₅H₁₇D₇ClN

O₃
Neat Solid Not specified

Clinivex
Oxprenolol-

d7
Not specified C₁₅H₁₆D₇NO₃

Solid (10mg,

50mg,

100mg)

Not specified

Clearsynth

Oxprenolol-

d7

Hydrochloride

1189649-47-

5

C₁₅H₁₇D₇ClN

O₃
Solid Not specified

Santa Cruz

Biotechnolog

y

Oxprenolol-

d7

Hydrochloride

1189649-47-

5

C₁₅H₁₇D₇ClN

O₃
Solid Not specified

Pharmaffiliate

s

Oxprenolol-

d7

Hydrochloride

1189649-47-

5

C₁₅H₁₇D₇ClN

O₃
White Solid Not specified

Benchchem

Oxprenolol-

d7

Hydrochloride

1189649-47-

5

C₁₅H₁₇D₇ClN

O₃
Solid Not specified

Mechanism of Action: Beta-Adrenergic Receptor
Blockade
Oxprenolol functions by competitively blocking beta-1 (β1) and beta-2 (β2) adrenergic

receptors. These receptors are integral components of the sympathetic nervous system and

are activated by the catecholamines epinephrine and norepinephrine.

β1-Adrenergic Receptors: Predominantly located in the heart, stimulation of these receptors

leads to an increase in heart rate, contractility, and conduction velocity. By blocking these

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


receptors, oxprenolol reduces cardiac workload.

β2-Adrenergic Receptors: Found in the smooth muscles of the bronchioles and blood

vessels, their activation leads to relaxation (bronchodilation and vasodilation). Blockade of

these receptors can lead to bronchoconstriction and vasoconstriction.

The signaling cascade initiated by the activation of beta-adrenergic receptors involves the Gs

alpha subunit of a G protein, which in turn activates adenylyl cyclase to produce the second

messenger cyclic AMP (cAMP). cAMP then activates Protein Kinase A (PKA), leading to

various downstream cellular effects. Oxprenolol, by blocking the initial receptor binding, inhibits

this entire cascade.
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Caption: Beta-Adrenergic Receptor Signaling Pathway and the Inhibitory Action of Oxprenolol.

Experimental Protocols
Quantification of Oxprenolol in Human Plasma using
LC-MS/MS with Oxprenolol-d7 as an Internal Standard
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This protocol provides a general framework for the quantitative analysis of oxprenolol in a

biological matrix. Optimization of specific parameters will be required for individual instruments

and experimental conditions.

1. Materials and Reagents:

Oxprenolol analytical standard

Oxprenolol-d7 (internal standard)

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid

Water (LC-MS grade)

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS/MS system

2. Preparation of Stock and Working Solutions:

Oxprenolol Stock Solution (1 mg/mL): Accurately weigh and dissolve oxprenolol in methanol.

Oxprenolol-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Oxprenolol-d7 in methanol.

Working Solutions: Prepare serial dilutions of the oxprenolol stock solution in a 50:50 mixture

of acetonitrile and water to create calibration standards. Prepare a working solution of the

Oxprenolol-d7 IS at an appropriate concentration.
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3. Sample Preparation (Protein Precipitation):

Pipette 100 µL of plasma sample (calibration standard, quality control, or unknown) into a

microcentrifuge tube.

Add 20 µL of the Oxprenolol-d7 IS working solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Illustrative):

LC Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate oxprenolol from matrix components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

MRM Transitions: Monitor specific precursor-to-product ion transitions for both oxprenolol

and Oxprenolol-d7. These will need to be determined empirically.

5. Data Analysis:
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Construct a calibration curve by plotting the peak area ratio of oxprenolol to Oxprenolol-d7
against the concentration of the calibration standards.

Determine the concentration of oxprenolol in unknown samples by interpolating their peak

area ratios from the calibration curve.
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Sample Preparation

Analysis

Data Processing

1. Plasma Sample
(100 µL)

2. Add Oxprenolol-d7 IS
(20 µL)

3. Add Acetonitrile
(300 µL)
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5. Centrifuge

6. Transfer Supernatant
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(C18 Column)

8. MS/MS Detection
(ESI+, MRM)
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10. Construct Calibration Curve

11. Quantify Unknowns
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Caption: General workflow for the quantification of oxprenolol in plasma using LC-MS/MS.
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Conclusion
Oxprenolol-d7 is a readily available and essential tool for researchers and drug development

professionals engaged in pharmacokinetic, pharmacodynamic, and bioequivalence studies of

oxprenolol. Its use as an internal standard ensures the accuracy and precision of analytical

methods. The information provided in this guide serves as a comprehensive resource for the

procurement and application of this deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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